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Compound of Interest

2-Aminobenzo[d]thiazole-5-
Compound Name:
carbonitrile

Cat. No.: B035190

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 2-Aminobenzo[d]thiazole-5-carbonitrile. Given the absence of a
specific Safety Data Sheet (SDS) for this exact compound, the following recommendations are
synthesized from data on structurally similar compounds, including other aminobenzothiazole
derivatives and nitrile-containing molecules. A thorough risk assessment should be conducted
before handling this chemical.

Potential Hazards: Based on analogous compounds, 2-Aminobenzo[d]thiazole-5-carbonitrile
is anticipated to be harmful if swallowed, in contact with skin, or inhaled.[1][2] It may also cause
skin and serious eye irritation.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential to ensure personnel
safety. The following table summarizes the recommended PPE for handling 2-
Aminobenzo[d]thiazole-5-carbonitrile.
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PPE Category

Recommended Equipment

Purpose

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards are
required.[1] A face shield
should be worn when there is

a risk of splashing.

To protect eyes from splashes

and airborne particles.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) should be
worn and inspected before
use.[3] A laboratory coat is
mandatory. For larger
quantities, impervious clothing

may be necessary.[1]

To prevent skin contact with

the chemical.

Respiratory Protection

All handling should occur in a
certified chemical fume hood.
[3] If ventilation is inadequate
or exposure limits are
exceeded, a NIOSH/MSHA
approved respirator should be
used.[4][5]

To prevent inhalation of dust or

vapors.

Emergency Protocols

Immediate and appropriate action is critical in the event of an exposure or spill.
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Emergency Situation

First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.[4]

Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing.[4] Seek immediate

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration.[4] Do not use mouth-to-
mouth resuscitation. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person.[1] Call a physician or

poison control center immediately.

Spill

Ensure adequate ventilation.[4] Use personal
protective equipment. Absorb the spill with inert
material (e.g., sand, silica gel) and collect it in a

suitable, closed container for disposal.[4]

Handling and Disposal Plan

Handling:

Do not breathe dust or vapors.[4]

Wash hands thoroughly after handling.[5]

Work in a well-ventilated area, preferably a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[5]
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» Keep away from heat and sources of ignition.[4]

» Incompatible materials include acids, bases, and strong oxidizing agents.[4]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Disposal:

o Dispose of waste in accordance with all applicable federal, state, and local regulations.

e This material should be disposed of as hazardous waste.

e Do not allow the chemical to enter drains or waterways.[4]

Experimental Workflow
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Caption: Workflow for the safe handling of 2-Aminobenzo[d]thiazole-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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